Cas no 158608-00-5 (4-fluoro-3-methylsulfonyl-benzoic acid)

• Product Name: 4-fluoro-3-methylsulfonyl-benzoic acid
• CAS No: 158608-00-5
• MF: C₈H₇FO₄S
• MW: 218.202184915543
• MDL: MFCD08458082
• CID: 1056183
• PubChem ID: 10680315
• Update Time: 2025-04-20

4-fluoro-3-methylsulfonyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(methylsulphonyl)benzoic acid
• 4-Fluoro-3-(methylsulfonyl)benzoic Acid
• 4-fluoro-3-methylsulfonylbenzoic acid
• 4-Fluoro-3-(methylsulphonyl)
• 5-Carboxy-2-fluorophenyl methyl sulphone
• 4-fluoro-3-methylsulfonyl-benzoic Acid
• Benzoic acid, 4-fluoro-3-(methylsulfonyl)-
• 4-fluoro-3-methanesulfonylbenzoic acid
• 4-Fluoro-3-(methylsulfonyl)benzoicAcid
• 6166AJ
• SBB095564
• TRA0050286
• 4-Fluoro-5-(
• 4-fluoro-3-methylsulfonyl-benzoic acid

• MDL： MFCD08458082
• Inchi： 1S/C8H7FO4S/c1-14(12,13)7-4-5(8(10)11)2-3-6(7)9/h2-4H,1H3,(H,10,11)
• InChI Key： ACHDHOLFQUPCNV-UHFFFAOYSA-N
• SMILES： S(C)(C1C(=CC=C(C(=O)O)C=1)F)(=O)=O

Computed Properties

• Exact Mass: 218.00500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 319
• Topological Polar Surface Area: 79.8

Experimental Properties

• PSA: 79.82000
• LogP: 2.00820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives